Cas no 1170098-09-5 (2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde)

• Product name: 2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde
• CAS No: 1170098-09-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 2128090

2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (3,4,5-Trimethyl-1H-pyrazol-1-yl)acetaldehyde
• 2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetaldehyde
• STK505748
• 2-(trimethyl-1H-pyrazol-1-yl)acetaldehyde
• BB 0259382
• 2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde

• Inchi： 1S/C8H12N2O/c1-6-7(2)9-10(4-5-11)8(6)3/h5H,4H2,1-3H3
• InChI Key： VYDRVWSQHZOUDK-UHFFFAOYSA-N
• SMILES： O=CCN1C(C)=C(C)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde

Comprehensive Overview of 2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetaldehyde (CAS No. 1170098-09-5)

2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetaldehyde (CAS No. 1170098-09-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrazole core and aldehyde functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring 3,4,5-trimethyl substitutions, enhances its reactivity and selectivity, making it a valuable building block for complex molecular architectures.

In recent years, the demand for heterocyclic compounds like 2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde has surged due to their applications in drug discovery and biocatalysis. Researchers are particularly interested in its potential to form Schiff bases, which are pivotal in designing antimicrobial and anticancer agents. The compound's CAS No. 1170098-09-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde involves multi-step reactions, often starting from 1H-pyrazole derivatives. Its aldehyde group allows for further functionalization, enabling the creation of hydrazones or oximes, which are critical in medicinal chemistry. This adaptability aligns with the growing trend of green chemistry, where efficient and sustainable synthetic routes are prioritized.

From an industrial perspective, CAS No. 1170098-09-5 is utilized in the production of specialty chemicals and flavoring agents. Its pyrazole moiety is known to impart unique sensory properties, making it a candidate for food additives and fragrances. Additionally, its stability under various conditions makes it suitable for polymer and coating applications, addressing the need for advanced materials in sectors like automotive and electronics.

Environmental and safety considerations are paramount when handling 2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde. While it is not classified as hazardous, proper storage in airtight containers away from oxidizing agents is recommended. Its biodegradability profile is under investigation, as the scientific community emphasizes eco-friendly alternatives to traditional chemicals.

In the context of AI-driven drug discovery, CAS No. 1170098-09-5 has been flagged in computational screenings for its potential bioactivity. Machine learning models predict its utility in targeting enzyme inhibitors, a hot topic in precision medicine. This intersection of computational chemistry and experimental validation highlights the compound's future prospects.

For researchers sourcing 2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde, quality assurance is critical. Reputable suppliers provide HPLC and NMR data to verify purity, ensuring reproducibility in experiments. The compound's price volatility is often discussed in forums, reflecting market dynamics influenced by raw material availability and patent landscapes.

In summary, 2-(3,4,5-trimethyl-1H-pyrazol-1-yl)acetaldehyde (CAS No. 1170098-09-5) exemplifies the synergy between structural complexity and functional versatility. Its applications span pharmaceuticals, agrochemicals, and material science, driven by ongoing innovations in synthetic methodologies and molecular design. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.